Cas no 912773-27-4 (1,3-DICHLORO-4-ISOQUINOLINAMINE)

1,3-DICHLORO-4-ISOQUINOLINAMINE structure
912773-27-4 structure
Product Name:1,3-DICHLORO-4-ISOQUINOLINAMINE
CAS No:912773-27-4
MF:C9H6Cl2N2
MW:213.063339710236
CID:996226
PubChem ID:53421690
Update Time:2025-04-20

1,3-DICHLORO-4-ISOQUINOLINAMINE Chemical and Physical Properties

Names and Identifiers

    • 1,3-DICHLORO-4-ISOQUINOLINAMINE
    • 1,3-dichloroisoquinolin-4-amine
    • 1,3-dichloro-4-isoquinolylamine
    • 4-AMINO-1,3-DICHLOROISOQUINOLINE
    • DTXSID90697867
    • 912773-27-4
    • Inchi: 1S/C9H6Cl2N2/c10-8-6-4-2-1-3-5(6)7(12)9(11)13-8/h1-4H,12H2
    • InChI Key: SGDDQFXNPJUGPS-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=CC=2C(=C(N=1)Cl)N

Computed Properties

  • Exact Mass: 211.99100
  • Monoisotopic Mass: 211.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 38.91000
  • LogP: 3.70500
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